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Compound of Interest

Compound Name: cis-5-Octen-1-ol

Cat. No.: B1583737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of 5-Octen-1-ol isomers. Due to a

notable scarcity of direct comparative research in publicly available literature, this document

summarizes the existing data for individual isomers and discusses the potential implications of

stereoisomerism on their biological activity.

Introduction to 5-Octen-1-ol Isomers
5-Octen-1-ol is an unsaturated fatty alcohol with the chemical formula C₈H₁₆O. The position of

the double bond at the fifth carbon atom allows for the existence of geometric isomers,

primarily the (Z)- (cis) and (E)- (trans) isomers. While the (Z)-isomer is more commonly

documented, particularly in the context of flavor and fragrance applications, comprehensive

comparative studies on the bioactivity of both isomers are limited. Stereochemistry can play a

pivotal role in the biological activity of compounds, influencing their interaction with receptors

and enzymes.[1][2][3][4]

Physicochemical Properties
A summary of the available physicochemical data for the (Z)- and (E)-isomers of 5-Octen-1-ol is

presented below.
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Property (Z)-5-Octen-1-ol (E)-5-Octen-1-ol Reference

Molecular Formula C₈H₁₆O C₈H₁₆O [5][6]

Molecular Weight 128.21 g/mol 128.21 g/mol [5][7]

CAS Number 64275-73-6

64275-73-6 (for (E)-

isomer not clearly

distinguished in all

databases)

[6]

Boiling Point 95 °C at 25 mmHg Not readily available [8][9]

Density 0.849 g/mL at 25 °C Not readily available [8][9]

Refractive Index n20/D 1.448 Not readily available [8]

Odor Profile

Fresh, green, melon,

watermelon, earthy,

mushroom

Not well-documented [10]

Known Bioactivities and Applications
(Z)-5-Octen-1-ol
The (Z)-isomer of 5-octen-1-ol is recognized for its organoleptic properties and is utilized as a

flavoring agent and fragrance ingredient.[5][8] It is described as having a fresh, green, and

melon-like aroma.[8][10] Its use in the food and cosmetics industry suggests a low toxicity

profile at the concentrations used. It is considered a biochemical reagent for life science

research.[11] Some sources indicate it may act as a potent attractant for fruit flies.[9][12]

(E)-5-Octen-1-ol
There is a significant lack of information regarding the specific bioactivity and applications of

the (E)-isomer of 5-octen-1-ol in the reviewed literature.

Discussion on Potential for Differential Bioactivity
The difference in the spatial arrangement of the alkyl groups around the carbon-carbon double

bond in (Z)- and (E)-isomers can lead to significant differences in their biological activities. This
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is because biological systems, such as enzyme active sites and receptor binding pockets, are

often highly stereospecific. A change in the geometry of a molecule can affect its ability to fit

into a binding site, thus altering its efficacy.

For instance, in the context of pheromonal activity, which is a known biological role for some

unsaturated alcohols, the specific geometry of the isomer is often crucial for eliciting a

behavioral response in insects. Even minor changes in the isomeric ratio can significantly

impact the attractiveness of a pheromone blend.

While no direct comparative studies on the antimicrobial or anti-inflammatory effects of 5-octen-

1-ol isomers were found, research on other unsaturated alcohols like 1-octen-3-ol has

demonstrated significant antimicrobial activity.[13][14][15] This suggests that 5-octen-1-ol

isomers could also possess such properties, and it is plausible that the (Z) and (E) forms would

exhibit different levels of potency.

Experimental Protocols
As no direct comparative experimental data was found, this section outlines a general

methodology for assessing and comparing the bioactivity of 5-Octen-1-ol isomers, based on

common assays for the activities discussed.

Antimicrobial Activity Assay (Broth Microdilution
Method)

Preparation of Isomers: Prepare stock solutions of (Z)-5-octen-1-ol and (E)-5-octen-1-ol in a

suitable solvent (e.g., DMSO).

Bacterial/Fungal Strains: Culture selected strains of bacteria (e.g., E. coli, S. aureus) or fungi

(e.g., C. albicans) to a specific optical density in appropriate growth media.

Microplate Preparation: In a 96-well microplate, perform serial dilutions of each isomer stock

solution in the growth medium.

Inoculation: Add a standardized inoculum of the microbial suspension to each well.

Incubation: Incubate the plates at the optimal temperature for the growth of the

microorganism for 18-24 hours.
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Data Analysis: Determine the Minimum Inhibitory Concentration (MIC) by visual inspection of

turbidity or by measuring absorbance at 600 nm. The MIC is the lowest concentration of the

isomer that inhibits visible growth.

Pheromonal Activity Assay (Electroantennography -
EAG)

Antenna Preparation: Excise the antenna from the target insect species and mount it

between two electrodes.

Stimulus Delivery: Deliver puffs of air containing known concentrations of each isomer over

the antenna. A solvent blank and a known pheromone standard should be used as controls.

Signal Recording: Record the electrical potential changes (depolarizations) from the antenna

using an EAG system.

Data Analysis: Compare the amplitude of the EAG responses to the different isomers to

determine their relative stimulatory effect on the insect's olfactory receptor neurons.

Visualizations
The following diagrams illustrate the conceptual framework for the comparative analysis of

isomers and a general workflow for bioactivity screening.

5-Octen-1-ol Isomers

Biological Systems
Biological Response

(Z)-5-Octen-1-ol
(cis)

Receptor/Enzyme

Interaction A

(E)-5-Octen-1-ol
(trans)

Interaction B

Response ASignal Transduction

Response B

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1583737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Differential interaction of isomers with a biological target.
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Caption: General workflow for comparative bioactivity studies.
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The current body of scientific literature presents a significant knowledge gap regarding the

comparative bioactivity of 5-Octen-1-ol isomers. While (Z)-5-octen-1-ol is well-characterized in

the context of its organoleptic properties, data on its and, particularly, the (E)-isomer's

therapeutic or other biological effects are lacking.

Future research should focus on direct, head-to-head comparisons of the (Z) and (E) isomers

in a variety of bioassays, including but not limited to antimicrobial, anti-inflammatory, cytotoxic,

and pheromonal activity studies. Such research would not only elucidate the specific biological

roles of these isomers but also contribute to a broader understanding of structure-activity

relationships for unsaturated alcohols. Given the established importance of stereochemistry in

drug action, a thorough investigation into the bioactivity of 5-octen-1-ol isomers is warranted

and could reveal novel applications for these compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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